![molecular formula C10H13N3O2S B1430502 Methyl 6-thiomorpholinopyridazine-3-carboxylate CAS No. 1797161-20-6](/img/structure/B1430502.png)
Methyl 6-thiomorpholinopyridazine-3-carboxylate
Overview
Description
Methyl 6-thiomorpholinopyridazine-3-carboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. The compound has been synthesized using various methods and has been found to exhibit promising biological activities.
Scientific Research Applications
Methyl 6-thiomorpholinopyridazine-3-carboxylate has been found to exhibit promising biological activities, making it a potential candidate for medicinal chemistry. The compound has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in neurodegenerative diseases. Additionally, this compound has been investigated for its potential use as a fluorescent probe for detecting metal ions.
Mechanism of Action
The mechanism of action of Methyl 6-thiomorpholinopyridazine-3-carboxylate is not fully understood. However, it has been proposed that the compound exerts its biological activities by interacting with specific targets in cells. For example, the anti-inflammatory activity of this compound may be due to its ability to inhibit the production of pro-inflammatory cytokines. The anti-cancer activity of the compound may be due to its ability to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. The compound has been shown to reduce the production of reactive oxygen species, which are involved in oxidative stress and inflammation. It has also been found to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in neurodegenerative diseases. Additionally, this compound has been shown to induce apoptosis in cancer cells, which may be due to its ability to activate specific signaling pathways.
Advantages and Limitations for Lab Experiments
Methyl 6-thiomorpholinopyridazine-3-carboxylate has several advantages for lab experiments. The compound is relatively easy to synthesize and has good yields. It has also been found to exhibit promising biological activities, making it a potential candidate for medicinal chemistry. However, there are also limitations to using this compound in lab experiments. For example, the compound may have low solubility in certain solvents, which can affect its bioavailability. Additionally, the mechanism of action of the compound is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the research on Methyl 6-thiomorpholinopyridazine-3-carboxylate. One direction is to investigate the compound's potential as a fluorescent probe for detecting metal ions. Another direction is to further explore the mechanism of action of the compound and identify specific targets in cells. Additionally, future research can focus on optimizing the synthesis method of this compound to improve its bioavailability and reduce any potential side effects. Finally, the compound can be further investigated for its potential use in treating neurodegenerative diseases and cancer.
Conclusion:
This compound is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. The compound has been synthesized using various methods and has been found to exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. Although the mechanism of action of the compound is not fully understood, it has been proposed that it exerts its biological activities by interacting with specific targets in cells. Future research can focus on optimizing the synthesis method of the compound, identifying specific targets in cells, and investigating its potential use in treating neurodegenerative diseases and cancer.
properties
IUPAC Name |
methyl 6-thiomorpholin-4-ylpyridazine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2S/c1-15-10(14)8-2-3-9(12-11-8)13-4-6-16-7-5-13/h2-3H,4-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIDBIKKQLUYSQP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN=C(C=C1)N2CCSCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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